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Compound of Interest

Compound Name: 8-Bromoisoquinoline

Cat. No.: B029762 Get Quote

8-Bromoisoquinoline: A Core Technical
Overview
For researchers, scientists, and professionals engaged in drug development, 8-
Bromoisoquinoline serves as a critical building block and synthetic intermediate. This guide

provides core technical data on this compound.

Core Molecular Data
The fundamental molecular properties of 8-Bromoisoquinoline are summarized below. This

data is essential for stoichiometric calculations, analytical characterization, and integration into

synthetic workflows.

Property Value

Chemical Formula C₉H₆BrN[1][2][3][4][5]

Molecular Weight 208.05 g/mol [1][3][4]

Alternate Molecular Weight 208.06 g/mol [2]

CAS Number 63927-22-0[2][3][4][5]

Logical Relationship of Molecular Properties
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The chemical formula of a compound dictates its molecular weight. The relationship is a

foundational principle in chemistry, where the molecular weight is the sum of the atomic

weights of all atoms in the molecule.

Chemical Formula
(C₉H₆BrN)

Molecular Weight
(~208.05 g/mol)

Determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. chemimpex.com [chemimpex.com]

3. 8-Bromoisoquinoline | C9H6BrN | CID 9859134 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [8-Bromoisoquinoline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029762#8-bromoisoquinoline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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